4-Isocyanatobenzene-1-sulfonic acid

• Molecular Formula: C7H5NO4S
• Molecular Weight: 199.19 g/mol
• IUPAC Name: 4-isocyanatobenzenesulfonic acid
• InChI: InChI=1S/C7H5NO4S/c9-5-8-6-1-3-7(4-2-6)13(10,11)12/h1-4H,(H,10,11,12)
• InChI Key: FQYHWUZKRLFOPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=C=O)S(=O)(=O)O

Description

4-Isocyanatobenzene-1-sulfonic acid is an organic compound characterized by the presence of both isocyanate and sulfonic acid functional groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-isocyanatobenzene-1-sulfonic acid typically involves the sulfonation of 4-isocyanatobenzene. This can be achieved through the reaction of 4-isocyanatobenzene with sulfur trioxide or fuming sulfuric acid. The reaction conditions often require controlled temperatures and the use of appropriate solvents to ensure the desired product is obtained .

Industrial Production Methods: In an industrial setting, the production of this compound may involve advanced techniques such as high-speed ball milling or the use of sulfonating agents like sulfur trioxide in dichloromethane. These methods are designed to optimize yield and purity while minimizing the use of hazardous reagents .

Chemical Reactions Analysis

Types of Reactions: 4-Isocyanatobenzene-1-sulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonic acid group to sulfonate salts.

Substitution: The isocyanate group can participate in nucleophilic substitution reactions, forming urea derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride are often used.

Substitution: Nucleophiles like amines and alcohols are employed under mild conditions.

Major Products:

Oxidation: Sulfonic acid derivatives.

Reduction: Sulfonate salts.

Substitution: Urea derivatives and other substituted products.

Scientific Research Applications

4-Isocyanatobenzene-1-sulfonic acid has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of sulfonic acid derivatives and urea compounds.

Biology: Investigated for its potential as a biochemical probe due to its reactive isocyanate group.

Medicine: Explored for its potential in drug development, particularly in the synthesis of sulfonamide-based pharmaceuticals.

Industry: Utilized in the production of dyes, detergents, and ion-exchange resins

Mechanism of Action

The mechanism of action of 4-isocyanatobenzene-1-sulfonic acid involves its reactive functional groups:

Isocyanate Group: The isocyanate group can react with nucleophiles such as amines and alcohols, forming urea and carbamate derivatives.

Sulfonic Acid Group: The sulfonic acid group imparts strong acidity and water solubility, making the compound useful in catalysis and as a precursor for other sulfonic acid derivatives.

Comparison with Similar Compounds

Benzenesulfonic Acid: Similar in structure but lacks the isocyanate group.

p-Toluenesulfonic Acid: Another sulfonic acid derivative, commonly used as a catalyst in organic synthesis.

Uniqueness: 4-Isocyanatobenzene-1-sulfonic acid is unique due to the presence of both isocyanate and sulfonic acid groups, which confer distinct reactivity and versatility in chemical transformations. This dual functionality makes it a valuable compound in various research and industrial applications .